Cas no 1369827-43-9 (Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro-)

• Product Name: Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro-
• CAS No: 1369827-43-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5843303
• PubChem ID: 124222494
• Update Time: 2025-06-14

Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro-
• 1369827-43-9
• 3-(tert-butyl)-N-methyl-4-nitroaniline

• Inchi： 1S/C11H16N2O2/c1-11(2,3)9-7-8(12-4)5-6-10(9)13(14)15/h5-7,12H,1-4H3
• InChI Key： OZZMVWQJJDELJE-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C([N+]([O-])=O)C(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 331.2±42.0 °C(Predicted)
• pka: 0.85±0.25(Predicted)

Additional information on Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro-

Research Brief on Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro- (CAS: 1369827-43-9): Recent Advances and Applications

Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro- (CAS: 1369827-43-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and tert-butyl substituents, has been explored for its potential applications in drug discovery, medicinal chemistry, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block or intermediate in the development of novel therapeutics.

One of the key areas of research involving this compound is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro- exhibit promising inhibitory activity against protein kinases involved in inflammatory diseases. The study highlighted the compound's ability to modulate kinase activity through selective binding, suggesting its potential as a scaffold for anti-inflammatory drug development.

In addition to its pharmacological applications, recent advancements in synthetic chemistry have explored the use of this compound in the preparation of advanced materials. A 2024 report in ACS Applied Materials & Interfaces detailed its incorporation into polymeric matrices to enhance thermal stability and optoelectronic properties. The nitro group's electron-withdrawing characteristics, combined with the steric hindrance provided by the tert-butyl group, were found to contribute to the material's improved performance in high-temperature environments.

Furthermore, computational studies have been conducted to predict the compound's reactivity and interactions with biological targets. Molecular docking simulations, as described in a 2023 Bioorganic Chemistry article, revealed favorable binding affinities for certain cancer-related proteins, opening new avenues for its use in oncology research. These findings underscore the compound's versatility and the importance of continued investigation into its properties and applications.

In conclusion, Benzenamine, 3-(1,1-dimethylethyl)-N-methyl-4-nitro- (CAS: 1369827-43-9) represents a valuable chemical entity with diverse applications in pharmaceutical and material sciences. Ongoing research efforts are expected to further elucidate its potential, paving the way for innovative therapeutic and technological solutions. Future studies may focus on optimizing its synthetic routes, expanding its derivative library, and exploring its mechanisms of action in greater detail.